Lipophilicity (cLogP) comparison: cyclopropoxy vs. methoxy, ethoxy, and propoxy analogs
The calculated LogP (cLogP) of 5-cyclopropoxy-6-nitropyridin-2-amine is lower than that of its linear alkoxy counterparts, reflecting the compact, partially constrained nature of the cyclopropyl ring [1]. A lower LogP is generally associated with improved aqueous solubility and reduced off-target binding, which are critical parameters in fragment-based and lead-like compound libraries [2].
vs methoxy 0.85 / ethoxy 1.30 / propoxy 1.78
| Evidence Dimension | Calculated octanol-water partition coefficient (cLogP) |
|---|---|
| Target Compound Data | cLogP ≈ 1.12 (Predicted, PubChem/ChemSrc) |
| Comparator Or Baseline | 5-methoxy-6-nitropyridin-2-amine: cLogP ≈ 0.85; 5-ethoxy-6-nitropyridin-2-amine: cLogP ≈ 1.30; 5-propoxy-6-nitropyridin-2-amine: cLogP ≈ 1.78 (Predicted, PubChem) |
| Quantified Difference | Target cLogP is ~0.18 units higher than methoxy, ~0.18 units lower than ethoxy, and ~0.66 units lower than propoxy analog. |
| Conditions | Algorithmic prediction using XLogP3 (PubChem) or ChemAxon; consensus values across multiple prediction engines. |
Why This Matters
The intermediate lipophilicity of the cyclopropoxy derivative offers a balanced solubility-permeability profile that can expand the developable chemical space relative to more polar (methoxy) or more lipophilic (propoxy) alternatives.
- [1] PubChem. Computed properties for 5-cyclopropoxy-6-nitropyridin-2-amine (CID 159414). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-22). View Source
- [2] Waring, M. J. Lipophilicity in drug discovery. Expert Opin. Drug Discov. 2010, 5, 235–248. View Source
